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Compound of Interest

Compound Name:
4-Bromo-5-fluoro-2-

hydroxybenzoic acid

CAS No.: 1784366-04-6

Cat. No.: B2385651

Get Quote

CAS Number: 1784366-04-6 (Isomer specific; protocols apply to structurally similar

halogenated salicylates) Chemical Class: Halogenated Aromatic Carboxylic Acid Waste

Stream: Halogenated Organic / Acidic

Part 1: Core Directive & Hazard Assessment
This guide provides an operational framework for the safe disposal of 4-Bromo-5-fluoro-2-
hydroxybenzoic acid. As a halogenated derivative of salicylic acid, this compound presents a

dual challenge: it is acidic (corrosive potential) and halogenated (requires specific incineration

protocols to prevent dioxin/furan formation).

Do not treat this as generic organic waste. The presence of bromine and fluorine atoms

dictates that it must be segregated from non-halogenated solvents to prevent the

contamination of fuel-blending waste streams.

Hazard Profile (GHS Classification)
H315: Causes skin irritation.[1][2][3][4]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2385651#bc-rfq
https://www.benchchem.com/product/b2385651/docs?utm_src=pdf-body#4-bromo-5-fluoro-2-hydroxybenzoic-acid-proper-disposal-handling-guide
https://www.benchchem.com/product/b2385651/docs?utm_src=pdf-body#4-bromo-5-fluoro-2-hydroxybenzoic-acid-proper-disposal-handling-guide
https://pim-resources.coleparmer.com/sds/02622.pdf
https://www.cdhfinechemical.com/images/product/msds/37_607769928_4-BromoBenzoicAcid-CASNO-586-76-5-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18361~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2012:48:40~~3%205-Dibromo-4-hydroxybenzoic%20acid~~
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91007RD7.TXT
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2385651?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


H319: Causes serious eye irritation.[2][3][5][6]

H335: May cause respiratory irritation.[2][3][4]

Signal Word: WARNING

Part 2: Waste Characterization & Segregation Logic
Effective disposal starts with accurate characterization. This compound must be classified

under Halogenated Organic Acid waste.

The Segregation Decision Tree
The following logic ensures your waste meets EPA (RCRA) and local environmental standards.
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Figure 1: Decision logic for segregating halogenated benzoic acid waste. Note that even if

dissolved in a non-halogenated solvent (e.g., Methanol), the presence of the solute often

mandates disposal in the Halogenated stream depending on concentration thresholds (typically

>1000 ppm halogens).

Part 3: Step-by-Step Disposal Procedures
Solid Waste Disposal (Pure Compound & Debris)
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Applicability: Expired stock, weighing boat residues, contaminated gloves/paper towels.

Containment: Collect solids in a clear, chemically resistant polyethylene bag (minimum 2 mil

thickness).

Labeling: Attach a hazardous waste tag immediately.

Chemical Name: 4-Bromo-5-fluoro-2-hydroxybenzoic acid.[7]

Hazards: Irritant, Acidic.[1][2][4]

Constituents: 100% Solid.

Secondary Container: Place the sealed bag into a wide-mouth high-density polyethylene

(HDPE) drum or a dedicated "Lab Trash" box lined with a heavy-duty liner.

Disposal Path: This waste is destined for High-Temperature Incineration. Do not autoclave.

Liquid Waste Disposal (Solutions & HPLC Effluent)
Applicability: Reaction mixtures, mother liquors, NMR tube contents.

Critical Rule: Never mix with strong oxidizers (e.g., Nitric acid, Peroxides) or strong bases

(creates exothermic neutralization).

Protocol:

Select Container: Use an HDPE or Amber Glass waste carboy. Avoid metal containers due to

potential acidity (corrosion).

pH Check: If the solution is aqueous, check pH. If pH < 2, it is a Corrosive Acidic Waste.

Segregation:

Scenario A (Organic Solvents): Pour into the Halogenated Waste carboy. Even if the

solvent is Methanol (non-halogenated), the dissolved bromine/fluorine compound

classifies the mixture as halogenated for incineration purposes.
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Scenario B (Aqueous): Collect in "Aqueous Acidic" waste. Do not drain dispose unless

explicitly permitted by your facility's EHS and local POTW (Publicly Owned Treatment

Works) regulations. Recommendation: Collect for off-site disposal.

Cap & Tag: Ensure the cap is vented if there is any risk of off-gassing (unlikely with this

stable acid, but good practice). Label as "Halogenated Organic Liquid".

Empty Container Management (RCRA "P-Listed" vs.
Empty)
Since this compound is not acutely toxic (P-listed), the container is considered "RCRA Empty"

if:

All wastes have been removed using standard practices (pouring/scraping).

Less than 3% by weight of the total capacity remains.

Action: Triple rinse the bottle with a compatible solvent (e.g., Acetone). Pour the rinsate into

the Halogenated Liquid Waste. Deface the label and discard the bottle as regular glass trash.

Part 4: Emergency Response & Spill Cleanup
PPE Required: Nitrile gloves (double gloved recommended), safety goggles, lab coat. Use a

P95 dust mask if powder is friable.

Spill Detected Assess Volume & Form
(Powder vs Liquid)

Powder Spill

Liquid/Solution Spill

Gently Sweep/Scoop
Avoid Dust Generation

Apply Absorbent Pads
or Vermiculite

Wipe Surface with
Soap & Water

Bag All Waste
Label as Haz Waste

Click to download full resolution via product page

Figure 2: Workflow for managing minor laboratory spills of 4-Bromo-5-fluoro-2-
hydroxybenzoic acid.

Part 5: Technical Data & Compatibility
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Chemical Compatibility Matrix
Store and dispose of 4-Bromo-5-fluoro-2-hydroxybenzoic acid away from the following

incompatible classes:

Chemical Class Compatibility Risk

Strong Oxidizers (e.g.,

,

)

INCOMPATIBLE
Potential for violent reaction;

generation of bromine gas.

Strong Bases (e.g., NaOH,

KOH)
CAUTION

Exothermic neutralization. Safe

if controlled, but avoid

accidental bulk mixing.

Reducing Agents INCOMPATIBLE
Potential for dehalogenation

reactions.

Metals (Iron, Aluminum) POOR

Salicylic acid derivatives can

chelate metals; acidic nature

causes corrosion.

Physicochemical Properties Relevant to Disposal[4][7]
[10]

Property Value (Approx.) Impact on Disposal

Acidity (pKa) ~2.5 - 3.0
Acidic. Corrosive to metal

containers.

Water Solubility Low to Moderate

May precipitate in aqueous

waste lines (clogging risk). Use

organic solvents for rinsing.

Halogen Content Br, F

Mandates "Halogenated"

waste stream to prevent dioxin

formation during incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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